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Compound of Interest

Compound Name: Diisobutyl hydrogen phosphate

Cat. No.: B049206

An In-depth Examination of the Chemical Properties, Structure, and Experimental Protocols
Relevant to Scientific and Pharmaceutical Research

Diisobutyl hydrogen phosphate, a dialkyl phosphate ester, is a chemical compound with
increasing relevance in various scientific fields, including organic synthesis and potentially in
drug development. This technical guide provides a comprehensive overview of its chemical and
physical properties, molecular structure, and outlines key experimental protocols for its
synthesis and analysis. The information is tailored for researchers, scientists, and professionals
in drug development who require a detailed understanding of this compound.

Core Chemical and Physical Properties

Diisobutyl hydrogen phosphate is an oily, colorless liquid. A summary of its key quantitative
properties is presented in Table 1 for easy reference and comparison. It is important to
distinguish this compound from its isomer, di-n-butyl hydrogen phosphate, as their physical
properties differ.
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Property Value Source
CAS Number 6303-30-6 [1][2][3]
Molecular Formula CsH1904P [11[2][3]
Molecular Weight 210.21 g/mol [1112][3]

Boiling Point (Predicted)

263.6 £23.0 °C

[2]

Density (at 20°C) 1.047 g/cm3 [2][4]
pKa (Predicted) 1.60 + 0.50 [2]
Water Solubility (at 20°C) 22.3g/L [2]
Solubility in Organic Solvents

8259 g/L [2]
(at 20°C)
LogP (at 20°C) 2.6 [2]
Vapor Pressure (at 25°C) 4.85 Pa [2][4]

Molecular Structure and Identification

The structural identity of diisobutyl hydrogen phosphate is defined by a central phosphorus

atom double-bonded to one oxygen atom, single-bonded to a hydroxyl group, and single-

bonded to two isobutoxy groups.

Key ldentifiers:

IUPAC Name: Diisobutyl hydrogen phosphate|[3]

SMILES: CC(C)COP(=0)(0)OCC(C)C[1][3]

Synonyms: Phosphoric acid bis(2-methylpropyl) ester, Diisobutylphosphate[1][2][5]

InChl: 1S/C8H1904P/c1-7(2)5-11-13(9,10)12-6-8(3)4/h7-8H,5-6H2,1-4H3,(H,9,10)[1][3]

The chemical structure can be visualized using the following diagram:
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Figure 1. Chemical structure of diisobutyl hydrogen phosphate.

Experimental Protocols
Synthesis of Dialkyl Hydrogen Phosphates (General
Procedure)

While a specific, detailed protocol for the synthesis of diisobutyl hydrogen phosphate is not
readily available in the reviewed literature, a general procedure for the synthesis of dialkyl
hydrogen phosphates can be adapted. This typically involves the reaction of the corresponding
alcohol with a phosphorus reagent. One common method is the reaction of an alkyl
chlorophosphate with a base.

Materials:

 Diisobutyl chlorophosphate (or a suitable precursor)
o Tetrahydrofuran (THF)

e 1 M Sodium hydroxide (NaOH) solution

e Diethyl ether (Et20)
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Magnesium sulfate (MgSQOa)

Saturated sodium bicarbonate (NaHCOs) solution

Dichloromethane (CH2zCl2)

1 M Hydrochloric acid (HCI)

Procedure:

Dissolve the corresponding alkyl chlorophosphate (1 equivalent) in THF and cool the solution
to 0°C.

e Add aqueous NaOH (1 M, 1 equivalent) dropwise to the solution.

e Stir the mixture vigorously at 0°C for 30 minutes.

o Concentrate the reaction mixture under reduced pressure.

o Extract the residual solid with Et20.

» Dry the organic layer over MgSOa, filter, and concentrate under reduced pressure to yield the
crude product.

» For purification, dissolve the crude product in a saturated solution of NaHCOs and wash
three times with CH2Clz.

» Acidify the aqueous layer with HCI (1 M) to a pH between 0 and 1.

o Extract the aqueous layer with CH2Cl2 (3 x 50 mL).

o Combine the organic layers, dry over MgSQOa, and concentrate under reduced pressure to
obtain the pure dialkyl hydrogen phosphate.

The following diagram illustrates the general workflow for the synthesis and purification of
dialkyl hydrogen phosphates.
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Figure 2. General workflow for the synthesis and purification of dialkyl hydrogen phosphates.
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Analytical Methods

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
employed for the analysis of diisobutyl hydrogen phosphate.

e Column: A C18 or a specialized reverse-phase column with low silanol activity (e.g.,
Newcrom R1) can be used.

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid
or, for mass spectrometry compatibility, formic acid.

o Detection: UV or Mass Spectrometry (MS).

This method is scalable and can be adapted for preparative separation to isolate impurities.

Applications in Research and Drug Development

Diisobutyl hydrogen phosphate is primarily used as a solvent, plasticizer, and a reagent in
chemical synthesis.[6] Its role as a flame retardant has also been noted.[7] In the context of
drug development, while specific applications of diisobutyl hydrogen phosphate are not
extensively documented, the broader class of organophosphates holds significance.

Potential Roles:

e Reagent in Phosphorylation Reactions: Phosphate esters are fundamental in biochemical
processes, and synthetic analogues can be used as reagents to introduce phosphate groups
into molecules, potentially altering their biological activity or solubility.

e Prodrug Moiety: The phosphate group can be incorporated into a drug molecule to create a
prodrug. This strategy is often employed to improve a drug's solubility, permeability, or to
achieve targeted delivery, with the phosphate group being cleaved in vivo to release the
active drug.

Reactivity and Safety

Reactivity: Diisobutyl hydrogen phosphate is a moderately strong acid. It can react with
strong oxidizing agents and bases.
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Safety and Handling:

o Hazard Classification: Causes severe skin burns and eye damage (Skin Corrosion, Category
1C).[1]

e Precautionary Measures:
o Do not breathe dust, fume, gas, mist, vapors, or spray.[1]
o Wash skin thoroughly after handling.[1]
o Wear protective gloves, protective clothing, eye protection, and face protection.[1]
o If Swallowed: Rinse mouth. Do NOT induce vomiting.[1]

o If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1]

o Storage: Store locked up.[1]

This technical guide provides a foundational understanding of diisobutyl hydrogen
phosphate for researchers and professionals. Further investigation into specific reaction
conditions and applications is recommended for specialized research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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